Cas no 821776-66-3 (Benzenamine,N-(2-methoxyethyl)-N,2-dimethyl-4-nitro-)

Benzenamine,N-(2-methoxyethyl)-N,2-dimethyl-4-nitro- structure
821776-66-3 structure
Product Name:Benzenamine,N-(2-methoxyethyl)-N,2-dimethyl-4-nitro-
CAS No:821776-66-3
MF:C11H16N2O3
MW:224.256342887878
CID:715796
PubChem ID:11299055
Update Time:2025-04-19

Benzenamine,N-(2-methoxyethyl)-N,2-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-(2-methoxyethyl)-N,2-dimethyl-4-nitro-
    • Benzenamine, N-(2-methoxyethyl)-N,2-dimethyl-4-nitro- (9CI)
    • N-(2-methoxyethyl)-N,2-dimethyl-4-nitroaniline
    • DTXSID00461632
    • 821776-66-3
    • SCHEMBL3054692
    • Inchi: 1S/C11H16N2O3/c1-9-8-10(13(14)15)4-5-11(9)12(2)6-7-16-3/h4-5,8H,6-7H2,1-3H3
    • InChI Key: YLRIRKKSDHSWRX-UHFFFAOYSA-N
    • SMILES: O(C)CCN(C)C1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 224.11609238g/mol
  • Monoisotopic Mass: 224.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.3Ų
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